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Cat. No.: B150683 Get Quote

An In-depth Technical Guide to EDTA Dianhydride for Researchers and Drug Development

Professionals

Introduction
Ethylenediaminetetraacetic dianhydride (EDTA dianhydride), also known as 4,4'-

Ethylenebis(2,6-morpholinedione), is a highly versatile bifunctional chelating agent and a

derivative of ethylenediaminetetraacetic acid (EDTA).[1][2] Its unique molecular structure,

featuring two anhydride groups, allows it to react readily with hydroxyl and amine groups,

making it an invaluable reagent in bioconjugation, polymer chemistry, and surface modification.

[2][3] In the pharmaceutical and drug development sectors, EDTA dianhydride is utilized for

creating targeted drug delivery systems, stabilizing active pharmaceutical ingredients, and

enhancing the bioavailability of certain drugs through its strong metal-chelating capabilities.[1]

[4][5] This document provides a comprehensive overview of its physical and chemical

properties, experimental protocols, and key applications.

Chemical and Physical Properties
The physical and chemical characteristics of EDTA dianhydride are summarized below. This

data is critical for its proper handling, storage, and application in experimental settings.
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Identifier Value

IUPAC Name
4-[2-(2,6-dioxomorpholin-4-yl)ethyl]morpholine-

2,6-dione[6]

Synonyms
EDTA Dianhydride, 4,4'-Ethylenebis(2,6-

morpholinedione)[1][2][7]

CAS Number 23911-25-3[1][6][8]

Molecular Formula C₁₀H₁₂N₂O₆[1][6][8][9]

Molecular Weight 256.21 g/mol [1][6][8][9]

PubChem ID 513917[1][6]

MDL Number MFCD00074963[1][2][9]

InChI Key POLIXZIAIMAECK-UHFFFAOYSA-N[2][6][10]

SMILES
C1C(=O)OC(=O)CN1CCN2CC(=O)OC(=O)C2[6

]

Quantitative Physical and Chemical Data
Property Value

Appearance
White to gray or pale beige powder/crystals[1][7]

[9]

Melting Point 190 °C (decomposes)[2][7][8][10][11], 195 °C

Boiling Point 489.5 ± 45.0 °C (Predicted)[2][9]

Density 1.449 g/cm³ (Predicted)[2][9]

Solubility Soluble in DMSO, Methanol[2][9]

Purity ≥ 98% (Assay by Titration)[1][7][10]

pKa 2.06 ± 0.20 (Predicted)[2][9]

Flash Point Not applicable[10] / 249.80 °C
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Reactivity and Chemical Behavior
EDTA dianhydride's reactivity is primarily driven by its two anhydride functional groups.

Reaction with Nucleophiles: The anhydride rings are susceptible to nucleophilic attack by

primary and secondary amines, as well as alcohols, leading to the formation of amide and

ester linkages, respectively. This reactivity is the basis for its use as a cross-linking agent

and in bioconjugation to attach it to proteins or other biomolecules.[2][3]

Chelation: As a derivative of EDTA, it is a powerful chelating agent capable of forming stable

complexes with a wide range of metal ions.[1] This property is crucial for applications in

removing metal impurities, stabilizing formulations, and in analytical chemistry for quantifying

metal ions.[1]

Hydrolysis: The compound is sensitive to moisture and will hydrolyze to form

ethylenediaminetetraacetic acid (EDTA).[7][9] Therefore, it must be stored under inert, dry

conditions.[2][7][9]

Experimental Protocols
Synthesis of EDTA Dianhydride
A common laboratory-scale synthesis involves a two-step process starting from EDTA disodium

salt.[3]

Step 1: Precipitation of EDTA

Dissolve 25g of EDTA disodium salt in 250 mL of distilled water to form a clear solution.[3]

Add hydrochloric acid (HCl) dropwise to the solution while stirring until the precipitation of

solid EDTA is complete.[3]

Filter the precipitate using vacuum filtration.

Wash the collected solid sequentially with 99% ethanol and 99% diethyl ether.[3]

Dry the purified EDTA in an oven at 70°C and cool it in a desiccator before use.[3]
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Step 2: Anhydride Formation

Suspend 18g of the dried EDTA in 50 mL of pyridine in a reaction flask.[3]

Add 25 mL of acetic anhydride to the suspension.[3]

Heat the mixture under reflux at 65°C with continuous stirring for 24 hours.[3]

After the reaction is complete, cool the mixture and collect the resulting solid by vacuum

filtration.[3]

Rinse the solid product with diethyl ether and dry it under vacuum to yield EDTA dianhydride.

[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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